Cas no 2229388-22-9 (4-(2-azidoethyl)-4-methyloxane)

• Product Name: 4-(2-azidoethyl)-4-methyloxane
• CAS No: 2229388-22-9
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6000368
• PubChem ID: 165626568
• Update Time: 2025-10-23

4-(2-azidoethyl)-4-methyloxane Chemical and Physical Properties

Names and Identifiers

• 4-(2-azidoethyl)-4-methyloxane
• EN300-1777128
• 2229388-22-9

• Inchi： 1S/C8H15N3O/c1-8(2-5-10-11-9)3-6-12-7-4-8/h2-7H2,1H3
• InChI Key： GHGUMFGZTIBSFY-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CCN=[N+]=[N-])CC1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.6Ų

Additional information on 4-(2-azidoethyl)-4-methyloxane

Comprehensive Overview of 4-(2-azidoethyl)-4-methyloxane (CAS No. 2229388-22-9): Properties, Applications, and Market Insights

4-(2-azidoethyl)-4-methyloxane (CAS No. 2229388-22-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound belongs to the class of azido-functionalized oxanes, which are increasingly being explored for their potential in various scientific and industrial fields. The presence of both an azido group and a methyl-substituted oxane ring in its structure makes it a valuable intermediate in synthetic chemistry and material science.

The molecular formula of 4-(2-azidoethyl)-4-methyloxane is C₇H₁₃N₃O, with a molecular weight of 155.20 g/mol. Its structure features a six-membered oxane ring (also known as tetrahydropyran) substituted with a methyl group at the 4-position and an azidoethyl side chain. This combination of functional groups imparts unique reactivity patterns, making it particularly useful in click chemistry applications, where the azido group can participate in highly efficient cycloaddition reactions with alkynes.

Recent trends in chemical research have highlighted the growing importance of azide-containing compounds like 4-(2-azidoethyl)-4-methyloxane in bioconjugation and polymer chemistry. Scientists are particularly interested in how this compound can serve as a building block for creating more complex molecular architectures. The compound's stability under various conditions and its compatibility with numerous reaction protocols make it a preferred choice for researchers working on drug discovery and material development projects.

In pharmaceutical applications, 4-(2-azidoethyl)-4-methyloxane has shown promise as a precursor for the synthesis of novel therapeutic agents. The azido group's ability to participate in bioorthogonal reactions makes it valuable for developing targeted drug delivery systems and diagnostic probes. Recent studies have explored its potential in creating antibody-drug conjugates (ADCs), a hot topic in cancer research that combines the specificity of antibodies with the potency of cytotoxic drugs.

The material science community has also taken interest in 4-(2-azidoethyl)-4-methyloxane for its potential in creating advanced polymers. The compound can serve as a cross-linking agent or as a monomer in polymerization reactions, leading to materials with unique properties. Researchers are particularly excited about its applications in developing self-healing materials and smart coatings, areas that have seen tremendous growth in response to industrial demands for more durable and functional materials.

From a synthetic chemistry perspective, the preparation of 4-(2-azidoethyl)-4-methyloxane typically involves the nucleophilic substitution of a corresponding haloethyl derivative with sodium azide. The reaction conditions must be carefully controlled to ensure safety and optimal yield. Recent advancements in flow chemistry techniques have made the production of such azide compounds safer and more scalable, addressing one of the key challenges in working with azide-containing molecules.

The market for specialty chemicals like 4-(2-azidoethyl)-4-methyloxane has been growing steadily, driven by increasing demand from the pharmaceutical and materials sectors. Market analysts note that the global azide chemistry market is expected to continue its upward trajectory, with compounds like this playing a significant role. Suppliers and manufacturers are responding to this demand by improving production processes and ensuring consistent quality, while also addressing important considerations like green chemistry principles and sustainable synthesis methods.

Quality control is paramount when working with 4-(2-azidoethyl)-4-methyloxane. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and identity. Proper storage conditions—typically in a cool, dry environment away from direct sunlight—are essential to maintain its stability over time. These quality assurance measures are particularly important given the compound's applications in sensitive areas like pharmaceutical development.

Looking to the future, research into 4-(2-azidoethyl)-4-methyloxane and related compounds is likely to focus on expanding their applications in emerging fields. Areas such as bioorthogonal chemistry, nanotechnology, and advanced material design present exciting opportunities for innovation. The compound's unique combination of stability and reactivity positions it well to contribute to breakthroughs in these cutting-edge scientific domains.

For researchers and industry professionals seeking more information about 4-(2-azidoethyl)-4-methyloxane (CAS No. 2229388-22-9), it's important to consult reliable chemical databases and supplier specifications. The compound's specialized nature means that working with experienced suppliers who can provide detailed technical data and safety information is crucial. As interest in click chemistry and functional materials continues to grow, this compound is poised to play an increasingly important role in scientific and industrial applications.